Cas no 1006352-87-9 (N-(1-ethyl-1H-pyrazol-3-yl)methyl-4-(propan-2-yl)aniline)

N-(1-ethyl-1H-pyrazol-3-yl)methyl-4-(propan-2-yl)aniline structure
1006352-87-9 structure
Product Name:N-(1-ethyl-1H-pyrazol-3-yl)methyl-4-(propan-2-yl)aniline
CAS No:1006352-87-9
MF:C15H21N3
MW:243.347343206406
MDL:MFCD04968507
CID:3058452
PubChem ID:19614657
Update Time:2025-09-25

N-(1-ethyl-1H-pyrazol-3-yl)methyl-4-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-((1-Ethyl-1H-pyrazol-3-yl)methyl)-4-isopropylaniline
    • N-(1-ethyl-1H-pyrazol-3-yl)methyl-4-(propan-2-yl)aniline
    • 1006352-87-9
    • N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-4-(propan-2-yl)aniline
    • BBL039841
    • AKOS000307210
    • N-[(1-ethylpyrazol-3-yl)methyl]-4-propan-2-ylaniline
    • N-[(1-ETHYLPYRAZOL-3-YL)METHYL]-4-ISOPROPYLANILINE
    • CS-0298461
    • EN300-229199
    • STK349410
    • [(1-ethylpyrazol-3-yl)methyl][4-(methylethyl)phenyl]amine
    • MDL: MFCD04968507
    • Inchi: 1S/C15H21N3/c1-4-18-10-9-15(17-18)11-16-14-7-5-13(6-8-14)12(2)3/h5-10,12,16H,4,11H2,1-3H3
    • InChI Key: CGXFZSWOCBHGMB-UHFFFAOYSA-N
    • SMILES: N(CC1C=CN(CC)N=1)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 243.173547683Da
  • Monoisotopic Mass: 243.173547683Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.9Ų

N-(1-ethyl-1H-pyrazol-3-yl)methyl-4-(propan-2-yl)aniline Pricemore >>

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